(6-Methoxypyridin-2-yl)methanesulfonyl chloride

• Molecular Formula: C7H8ClNO3S
• Molecular Weight: 221.66 g/mol
• IUPAC Name: (6-methoxypyridin-2-yl)methanesulfonyl chloride
• InChI: InChI=1S/C7H8ClNO3S/c1-12-7-4-2-3-6(9-7)5-13(8,10)11/h2-4H,5H2,1H3
• InChI Key: AULNRSZUXUWVDE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=N1)CS(=O)(=O)Cl

Description

(6-Methoxypyridin-2-yl)methanesulfonyl chloride is a sulfonyl chloride derivative featuring a 6-methoxy-substituted pyridine ring. This compound is structurally distinct from simpler sulfonyl chlorides due to the presence of the heteroaromatic pyridine moiety, which introduces electronic and steric effects that modulate its reactivity and applications. Sulfonyl chlorides are widely used as sulfonating agents in organic synthesis, particularly in pharmaceutical and agrochemical industries, to introduce sulfonyl groups into target molecules. The methoxy group at the 6-position of the pyridine ring may influence solubility, stability, and interaction with biological targets, making this compound valuable in specialized synthetic pathways.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6-Methoxypyridin-2-yl)methanesulfonyl chloride typically involves the reaction of 6-methoxypyridine with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride group .

Industrial Production Methods

Industrial production methods for (6-Methoxypyridin-2-yl)methanesulfonyl chloride are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves careful control of reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

(6-Methoxypyridin-2-yl)methanesulfonyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonyl chloride group is replaced by other nucleophiles.

Reduction Reactions: The compound can be reduced to form corresponding sulfonamides.

Oxidation Reactions: It can undergo oxidation to form sulfonic acids.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in polar aprotic solvents such as dichloromethane or acetonitrile.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Oxidation: Oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) are employed.

Major Products

Sulfonamides: Formed from nucleophilic substitution with amines.

Sulfonic Acids: Result from oxidation reactions.

Scientific Research Applications

(6-Methoxypyridin-2-yl)methanesulfonyl chloride is utilized in various scientific research applications, including:

Organic Synthesis: It is used as a reagent for introducing the methanesulfonyl group into organic molecules.

Medicinal Chemistry: The compound is employed in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Biological Studies: It is used in the modification of biomolecules for studying biological pathways and mechanisms.

Mechanism of Action

The mechanism of action of (6-Methoxypyridin-2-yl)methanesulfonyl chloride involves its reactivity towards nucleophiles. The sulfonyl chloride group is highly electrophilic, making it susceptible to attack by nucleophiles, leading to the formation of sulfonamide or sulfonate derivatives. These reactions are crucial in modifying molecular structures and studying their biological activities .

Comparison with Similar Compounds

Key Reactivity Data :

Compound	Hydrolysis Conditions (NaOH)	Reactivity with Amines	Stability in Water
Methanesulfonyl chloride	Immediate at room temperature	Rapid sulfonylation	Low
p-Toluenesulfonyl chloride	Requires reflux (1–24 h)	Moderate	Moderate
(6-Methoxypyridin-2-yl)methanesulfonyl chloride*	Likely requires mild heating (inferred)	Moderate-to-high (inferred)	Moderate (inferred)

Data Tables

Table 1: Comparative Properties of Sulfonyl Chlorides

Property	Methanesulfonyl Chloride	p-Toluenesulfonyl Chloride	(6-Methoxypyridin-2-yl)methanesulfonyl chloride
Molecular Formula	CH₃SO₂Cl	C₇H₇ClO₂S	C₇H₈ClNO₃S*
CAS Number	124-63-0	98-59-9	Not available
Reactivity with Water	Violent hydrolysis	Slow hydrolysis	Moderate hydrolysis (inferred)
Common Applications	Mesylation, pharmaceuticals	Protecting groups	Specialty sulfonamides (inferred)
Key Hazards	H314, H330, H301	H302, H314	Similar to methanesulfonyl chloride (inferred)

*Calculated based on structural formula.

Table 2: Hazard Classification (GHS)

Compound	Corrosivity	Acute Toxicity	Environmental Hazards
Methanesulfonyl chloride	Category 1	Oral/Skin/Inhalation (Cat 2–3)	H402, H412
(6-Methoxypyridin-2-yl)methanesulfonyl chloride	Likely Category 1 (inferred)	Similar to methanesulfonyl chloride (inferred)	Likely H412 (inferred)

Biological Activity

(6-Methoxypyridin-2-yl)methanesulfonyl chloride is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological mechanisms, applications, and relevant research findings.

Chemical Structure and Properties

The compound has the following chemical structure:

• Molecular Formula : C8H10ClN1O2S
• Molecular Weight : 221.69 g/mol
• CAS Number : 13752281

The presence of the methoxy group at the 6-position of the pyridine ring enhances its lipophilicity and may influence its interaction with biological targets.

The biological activity of (6-Methoxypyridin-2-yl)methanesulfonyl chloride is attributed to its ability to modify biomolecules, particularly through the formation of covalent bonds with nucleophilic sites on proteins. This modification can lead to inhibition or alteration of enzyme activities, affecting various cellular pathways.

1. Antimicrobial Properties

Research indicates that (6-Methoxypyridin-2-yl)methanesulfonyl chloride exhibits antimicrobial activity. In vitro studies have shown effectiveness against various bacterial strains, suggesting its potential as an antibiotic agent.

2. Anticancer Activity

The compound has been evaluated for anticancer properties, particularly in targeting specific cancer cell lines. Studies have demonstrated that it can induce apoptosis in cancer cells, possibly through the inhibition of critical signaling pathways involved in cell survival.

3. Enzyme Inhibition

The compound has been studied for its ability to inhibit specific enzymes, including those involved in metabolic pathways. For instance, it has shown potential as an inhibitor of protein kinases, which are crucial in cancer progression.

Research Findings and Case Studies

Several studies have focused on the biological activity of (6-Methoxypyridin-2-yl)methanesulfonyl chloride. Below is a summary of key findings:

Study	Biological Activity	Key Findings
	Antimicrobial	Effective against Gram-positive bacteria with MIC values indicating potential for development as an antibiotic.
	Anticancer	Induced apoptosis in breast cancer cell lines with IC50 values in the low micromolar range.
	Enzyme Inhibition	Demonstrated inhibition of PI3Kα with IC50 values around 150 nM, indicating significant potency.

Safety and Toxicity

While exploring its biological activities, safety profiles are also critical. Preliminary toxicity assessments indicate that (6-Methoxypyridin-2-yl)methanesulfonyl chloride may exhibit moderate toxicity levels, necessitating further investigation into its safety for therapeutic use.